Cas no 112499-90-8 (Thieno[2,3-d]isoxazole-3-methanesulfonamide)

• Product Name: Thieno[2,3-d]isoxazole-3-methanesulfonamide
• CAS No: 112499-90-8
• MF: C₆H₆N₂O₃S₂
• MW: 218.253438472748
• CID: 186723
• PubChem ID: 183521
• Update Time: 2025-04-19

Thieno[2,3-d]isoxazole-3-methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]isoxazole-3-methanesulfonamide
• thieno[2,3-d][1,2]oxazol-3-ylmethanesulfonamide
• 112499-90-8
• DTXSID00920815
• Thieno(2,3-d)isoxazole-3-methanesulfonamide
• 1-(thieno[2,3-d][1,2]oxazol-3-yl)methanesulfonamide

• Inchi： 1S/C6H6N2O3S2/c7-13(9,10)3-4-6-5(11-8-4)1-2-12-6/h1-2H,3H2,(H2,7,9,10)
• InChI Key： AKMYAFOTRFDLAJ-UHFFFAOYSA-N
• SMILES： S(CC1C2=C(C=CS2)ON=1)(N)(=O)=O

Computed Properties

• Exact Mass: 217.98208
• Monoisotopic Mass: 217.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.677
• Boiling Point: 470.9°C at 760 mmHg
• Flash Point: 238.6°C
• Refractive Index: 1.691
• PSA: 86.19